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Introduction

Amprolium is a thiamine analogue widely used as an anticoccidial drug in poultry farming to prevent and

treat intestinal coccidiosis caused by Eimeria parasites. Following the European Commission's ban on

amprolium as a feed additive in 2006 due to concerns about veterinary drug residues in food, effective

monitoring methods have become essential for regulatory compliance. Liquid chromatography-based

methods have emerged as the primary analytical technique for detecting and quantifying amprolium in

compound feeding stuffs for poultry. These Application Notes provide detailed protocols for determining

amprolium in feed using high-performance liquid chromatography coupled with various detection

systems, including mass spectrometry and photodiode array detection. The methods described have been

validated according to European Commission regulations and International Conference on Harmonisation

guidelines, ensuring their suitability for official control purposes in feed analysis [1] [2].

Materials and Reagents

Chemical Standards
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Amprolium hydrochloride reference standard (purity ≥98%)

HPLC-grade acetonitrile
HPLC-grade methanol
Heptafluorobutyric acid (HFBA) for ion-pair chromatography
Potassium dihydrogen phosphate (KH₂PO₄)

High-purity water (18 MΩ·cm resistivity)

Solutions and Mobile Phases

Extraction solvent: Methanol/water mixture (80:20, v/v)
Mobile phase A: 0.05% heptafluorobutyric acid in water

Mobile phase B: 0.05% heptafluorobutyric acid in acetonitrile
Alternative mobile phase: 0.05 M KH₂PO₄ buffer (pH adjustment may be necessary):acetonitrile

(80:20, v/v)
Diluent: 90% acetonitrile in water [3]

Equipment

HPLC system with quaternary pump, autosampler, and column oven
Detection systems: Mass spectrometer (single quadrupole or triple quadrupole) or Photodiode Array

detector
Analytical column: C18 column (e.g., 4.6 × 150 mm, 5 μm particle size)

Sample preparation: Analytical balance, centrifuge, vortex mixer, ultrasonic bath
Filtration: 0.22 μm nylon or PVDF membrane filters

Sample Preparation Protocols

Extraction Procedure

Grinding and Homogenization: Grind approximately 1 kg of commercial poultry feed in a high-

speed grinder for 10 minutes until a homogeneous mixture is obtained [2].

Weighing: Accurately weigh 10.0 ± 0.1 g of the homogenized feed sample into a 250 mL extraction

flask.
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Extraction: Add 100 mL of methanol/water (80:20, v/v) extraction solvent to the sample.

Blending: Blend the mixture for 60 minutes using a mechanical shaker or blender to ensure complete

extraction.

Filtration: Filter approximately 50 mL of the extract through a paper filter (90 g m⁻², 250 mm) into a

50 mL collection flask.

Dilution: Dilute the filtered extract 1:10 with the initial mobile phase composition.

Cleanup: For LC-MS analysis, further purify the extract using a 0.22 μm syringe filter before injection

[2].

Alternative Extraction for Multi-Residue Methods

For methods analyzing amprolium in combination with other coccidiostats:

Weigh 2.0 g of homogenized feed sample into a suitable container.

Add 10 mL of extraction solvent (e.g., 90% acetonitrile in water).

Vortex vigorously for 1 minute followed by sonication for 15 minutes.

Centrifuge at 4000 rpm for 10 minutes and collect the supernatant.

Perform appropriate dilution based on the expected concentration range [3].

Chromatographic Methods

Liquid Chromatography-Mass Spectrometry Method

The LC-MS method provides excellent sensitivity and specificity for amprolium detection in complex feed

matrices:

Column: C18 column (150 × 2.0 mm, 5 μm particle size)

Mobile Phase: Gradient elution with:
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Solvent A: 0.05% heptafluorobutyric acid in water

Solvent B: 0.05% heptafluorobutyric acid in acetonitrile
Gradient Program:

0-5 min: 10% B to 90% B
5-7 min: Hold at 90% B

7-8 min: Return to 10% B
8-12 min: Re-equilibrate at 10% B

Flow Rate: 0.2 mL/min
Injection Volume: 10 μL

Column Temperature: 30°C
Detection: MS with ESI positive ion mode; MRM transitions: 242.1→157.1 and 242.1→123.1 [2]

Stability-Indicating HPLC Method

For simultaneous determination of amprolium with other anticoccidials:

Column: Supelcosil C18 column (250 × 4.6 mm, 5 μm)

Mobile Phase: 0.05 M KH₂PO₄:acetonitrile (80:20, v/v)
Elution: Isocratic

Flow Rate: 2.0 mL/min
Injection Volume: 10 μL

Detection: UV at 260 nm
Temperature: Ambient [3]

Quality-by-Design HPLC Approach

A modern QbD approach for simultaneous analysis of amprolium with other drugs:

Column: C18 column (150 × 4.6 mm, 5 μm)

Mobile Phase: Gradient with phosphate buffer and acetonitrile
Flow Rate: 1.0 mL/min

Detection: PDA detector, 260 nm
Injection Volume: 20 μL

Run Time: <7 minutes [4]

Table 1: Chromatographic Conditions for Different HPLC Methods
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Parameter LC-MS Method Stability-Indicating HPLC QbD HPLC Approach

Column C18 (150 × 2.0 mm, 5 μm) Supelcosil C18 (250 × 4.6
mm, 5 μm)

C18 (150 × 4.6 mm, 5
μm)

Mobile
Phase

Gradient: HFBA in
water/acetonitrile

Isocratic: KH₂PO₄

buffer:ACN (80:20)
Gradient: Phosphate
buffer:ACN

Flow Rate 0.2 mL/min 2.0 mL/min 1.0 mL/min

Detection MS (ESI+) UV 260 nm PDA 260 nm

Run Time 12 min ~10 min <7 min

Method Validation

Validation Parameters

All methods should be validated according to regulatory guidelines with the following parameters:

Table 2: Method Validation Data for Amprolium Determination

Validation Parameter
LC-MS Method
[2]

Stability-Indicating HPLC
[3]

QbD HPLC Approach [4]

Linearity Range 0.0078-0.25

μg/mL

20.0-60.0 μg/mL Not specified

Correlation
Coefficient (R²)

>0.99 >0.99 >0.99

Limit of Detection
(LOD)

Not specified Not specified Not specified

Limit of Quantitation
(LOQ)

1 mg/kg Not specified Meets MRL requirements
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Validation Parameter
LC-MS Method
[2]

Stability-Indicating HPLC
[3]

QbD HPLC Approach [4]

Precision (% RSD) <15% <2% <2%

Accuracy (%
Recovery)

96.8% 98-102% 98-102%

Specificity No matrix
interference

Resolves from degradation
products

Resolves from co-
formulated drugs

System Suitability Testing

Before sample analysis, perform system suitability tests:

Theoretical plates: >2000 for amprolium peak

Tailing factor: <2.0
Repeatability: %RSD <2% for five replicate injections

Resolution: >2.0 from closest eluting compound [3]

Experimental Workflow

The following diagram illustrates the complete experimental workflow for amprolium determination in feed

samples:
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Sample Preparation Phase

Instrumental Analysis Phase

Data Processing Phase

Sample Preparation

Extraction

10g sample + 100mL
MeOH/H₂O (80:20)

Cleanup and Filtration

60 min blending
+ Filtration

Chromatographic Separation

1:10 dilution
0.22μm filtration

Detection

C18 column
Gradient elution

Data Analysis

MS or UV detection

Linearity, precision,
accuracy, recovery
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Method Validation

Click to download full resolution via product page

Troubleshooting and Technical Notes

Common Issues and Solutions

Poor peak shape: Add ion-pair reagent (HFBA) to mobile phase for LC-MS methods
Matrix interference: Optimize sample cleanup or use matrix-matched calibration

Low recovery: Ensure adequate extraction time (minimum 60 minutes) and proper solvent ratio
Retention time drift: Maintain consistent mobile phase pH and column temperature

Regulatory Considerations

The European Commission banned amprolium as a feed additive in 2006 (2005/187/EC;
2005/925/EC) [2]

Maximum Residual Limits (MRLs) for amprolium:
Chicken muscle: 500 μg/kg

Chicken liver: 1000 μg/kg
Chicken kidney: 1000 μg/kg

Whole eggs: 4000 μg/kg [5]
Methods must comply with 2004/882/EC Regulation for official controls [1]

Safety Considerations

Handle organic solvents in well-ventilated areas or fume hoods
Use appropriate personal protective equipment (gloves, safety glasses)

Follow laboratory waste disposal regulations for organic solvents and biological samples

Applications
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The described methods are suitable for:

Official control of feeding stuffs for regulatory compliance
Quality control in feed manufacturing facilities

Residue monitoring in animal-derived food products
Stability studies of veterinary formulations

Multi-residue analysis of anticoccidial drug combinations

Conclusion

The HPLC methods presented provide reliable, sensitive, and accurate determination of amprolium in

poultry feed. The LC-MS method offers superior sensitivity and specificity with an LOQ of 1 mg/kg, while

the stability-indicating HPLC method enables simultaneous determination of multiple anticoccidial drugs.

The QbD approach represents a modern methodology that optimizes analytical conditions with reduced time

and resources. These validated methods meet regulatory requirements for official control of feeding stuffs

and can be implemented in quality control laboratories for monitoring amprolium residues in animal feed

[1] [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b518811#hplc-method-for-amprolium-determination-in-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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